Cas no 1807220-45-6 (Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate)

• Product Name: Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate
• CAS No: 1807220-45-6
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 4946044
• Update Time: 2025-05-20

Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate

• Inchi： 1S/C12H13N3O4/c1-2-19-12(16)5-10-9(7-14)3-8(6-13)4-11(10)15(17)18/h3-4H,2,5-6,13H2,1H3
• InChI Key： RKVZQFJVUXPMLS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(CN)=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate

Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1807220-45-6): A Comprehensive Overview

Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1807220-45-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and cyano functional groups, coupled with the nitro substituent, provides a rich chemical platform for further derivatization and exploration of its pharmacological potential.

The synthesis of Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The key steps typically include the nitration of a phenyl precursor, followed by cyanation and subsequent amination to introduce the desired functional groups. This synthetic route highlights the compound's complexity and underscores the importance of meticulous planning in its production.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing nitro and cyano groups due to their ability to modulate various biological pathways. The Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate molecule has been investigated for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and infectious diseases. Preliminary studies suggest that this compound may exhibit significant therapeutic effects when incorporated into targeted drug delivery systems.

One of the most compelling aspects of Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate is its versatility as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced bioavailability and improved pharmacokinetic profiles. For instance, modifications to the ester group have been explored to optimize solubility and metabolic stability, making it more suitable for clinical applications.

The use of computational modeling has also played a crucial role in understanding the interactions between Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate and biological targets. Advanced techniques such as molecular dynamics simulations have provided insights into how this compound binds to enzymes and receptors at the atomic level. These insights have guided the design of more effective derivatives with improved binding affinity and selectivity.

Current research is focused on evaluating the safety and efficacy of Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate in preclinical models. Animal studies have demonstrated promising results, indicating that this compound can modulate inflammatory responses without significant side effects. However, further investigation is needed to fully understand its long-term effects and potential therapeutic applications.

The development of new pharmaceutical agents often relies on the availability of high-quality intermediates like Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate. Its synthesis and characterization contribute to the broader goal of creating innovative treatments for various diseases. As synthetic methodologies continue to advance, the accessibility of such specialized compounds will likely increase, fostering further innovation in drug discovery.

In conclusion, Ethyl 4-aminomethyl-2-cyano-6-nitrophenylacetate (CAS No. 1807220-45-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing research efforts. As scientists continue to explore its properties and develop new derivatives, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.